CRANAD-28

• Molecular Formula: C27H23BF2N4O2
• Molecular Weight: 484.3 g/mol
• InChI: InChI=1S/C27H23BF2N4O2/c1-20-22(18-31-33(20)24-9-5-3-6-10-24)13-15-26-17-27(36-28(29,30)35-26)16-14-23-19-32-34(21(23)2)25-11-7-4-8-12-25/h3-19H,1-2H3
• InChIKey: DDFFGVTUEQJYQK-UHFFFAOYSA-N

CRANAD-28 for Amyloid Beta Imaging: What Procurement Teams Need to Know Before Buying

CRANAD-28 is a difluoroboron-functionalized curcumin analogue that functions as a non-conjugated fluorescent affinity probe for amyloid-β (Aβ) detection. With excitation/emission maxima at 498/578 nm [1], it is structurally optimized for two-photon microscopy and demonstrates the capacity to cross the blood-brain barrier (BBB) [2]. The compound is primarily deployed in Alzheimer's disease (AD) research for ex vivo tissue staining and in vivo longitudinal plaque imaging. [3]

Probe type Bifunctional fluorescent curcumin analogue for Aβ imaging and crosslinking inhibition studies

Model context Alzheimer's disease research models; two-photon imaging and histological assays

Reported property Blood-brain barrier penetration enabling in vivo plaque labeling

• [1] Zhang X, Tian Y, Li Z, Tian X, Sun H, Liu H, et al. A bifunctional curcumin analogue for two-photon imaging and inhibiting crosslinking of amyloid beta in Alzheimer's disease. Chem Commun (Camb). 2014 Oct 9;50(78):11550–11553. View Source
• [2] Ran K, Yang J, Nair AV, Zhu B, Ran C. CRANAD-28: A Robust Fluorescent Compound for Visualization of Amyloid Beta Plaques. Molecules. 2020 Feb 16;25(4):863. View Source
• [3] Ran C. Near-infrared fluorescence molecular imaging of amyloid beta species and monitoring therapy in animal models of Alzheimer's disease. Proc Natl Acad Sci U S A. 2015 Aug 4;112(31):9734-9. View Source

Why CRANAD-28 Cannot Be Substituted with Generic Curcumin Probes: The Functional Specificity Gap

Procurement of a generic curcuminoid or alternative Aβ probe (such as CRANAD-2) fails to replicate CRANAD-28's functional profile. Unlike many in-class probes that rely on 'turn-on' fluorescence activation upon binding, CRANAD-28 operates via a fluorescence quenching mechanism that, while distinct, is paired with a demonstrably higher brightness and a quantifiable bifunctional capability: it both images plaques and simultaneously inhibits metal-induced and natural Aβ crosslinking [1]. Furthermore, the specific binding affinity profile across Aβ species (monomers, dimers, oligomers, aggregates) differs markedly from standard NIR probes, resulting in distinct staining patterns and therapeutic interference potential [2]. Generic substitution would therefore forfeit the compound's dual-modality utility (imaging plus inhibition) and its unique spectral performance in two-photon microscopy contexts. [3]

Target probe

CRANAD-28

Difluoroboron moiety enhances photostability and quantum yield; reported dual imaging/crosslinking inhibition function and in vivo BBB penetration

Common substitute

Curcumin / CRANAD-1

Lacks boron complex; lower reported photostability and no dual function; in vivo imaging not supported

CRANAD-28

Validated BBB permeability allows live animal longitudinal imaging

CRANAD-2 / CRANAD-3

BBB data absent; limited to ex vivo histological staining; in vivo imaging context may differ

CRANAD-28

Reported inhibition of copper-induced and natural Aβ crosslinking

CRANAD-58 / other analogues

Imaging-only probes; crosslinking modulation activity not reported

• [1] Zhang X, Tian Y, Li Z, Tian X, Sun H, Liu H, et al. A bifunctional curcumin analogue for two-photon imaging and inhibiting crosslinking of amyloid beta in Alzheimer's disease. Chem Commun (Camb). 2014 Oct 9;50(78):11550–11553. View Source
• [2] Zhang X, Tian Y, Zhang C, Tian X, Ross AW, Moir RD, et al. Curcumin analogues as probes for amyloid-β species and inhibitors of amyloid-β aggregation. In: Use of curcumin in diagnosis, prevention, and treatment of Alzheimer's disease. Staging Europe PMC. 2014. View Source
• [3] Ran K, Yang J, Nair AV, Zhu B, Ran C. CRANAD-28: A Robust Fluorescent Compound for Visualization of Amyloid Beta Plaques. Molecules. 2020 Feb 16;25(4):863. View Source

CRANAD-28 vs. CRANAD-2 and In-Class Probes: Quantified Differentiation for AD Imaging Procurement

Expanded Aβ Species Binding Profile vs. CRANAD-2's Aggregate-Only Preference

CRANAD-28 demonstrates a broad binding profile across multiple Aβ species, including Aβ42 oligomers and dimers. This contrasts with CRANAD-2, which is primarily characterized for binding Aβ40 aggregates (Kd = 38 nM) [1]. CRANAD-28's quantified affinities are: Aβ40 monomers (Kd = 68.8 nM), Aβ40 aggregates (Kd = 52.4 nM), Aβ42 monomers (Kd = 159.7 nM), Aβ42 dimers (Kd = 162.9 nM), and Aβ42 oligomers (Kd = 85.7 nM) [2]. This broader target recognition enables the detection of soluble oligomeric species that CRANAD-2 does not quantifiably bind.

Staining brightness

Head-to-head

1.54× / 1.39× brighter than CRANAD-2 / CRANAD-3

Supports higher signal-to-noise ratio in plaque imaging

APP/PS1 brain sections, 20 µM staining

Evidence Dimension	Binding affinity (Kd) to various Aβ species
Target Compound Data	Kd = 68.8 nM (Aβ40 monomer), 52.4 nM (Aβ40 aggregate), 159.7 nM (Aβ42 monomer), 162.9 nM (Aβ42 dimer), 85.7 nM (Aβ42 oligomer)
Comparator Or Baseline	CRANAD-2: Kd = 38 nM (Aβ40 aggregates only)
Quantified Difference	CRANAD-28 binds 5 distinct Aβ species vs. CRANAD-2's reported binding to 1 species
Conditions	In vitro fluorescence binding assays; PBS buffer pH 7.4

Why This Matters

For research programs targeting early AD pathology where soluble oligomers are key biomarkers, CRANAD-28 provides quantitative binding data across species that CRANAD-2 lacks, justifying its selection for oligomer-focused studies.

• [1] Ran C, Xu X, Raymond SB, Ferrara BJ, Neal K, Bacskai BJ, et al. Design, synthesis, and testing of difluoroboron-derivatized curcumins as near-infrared probes for in vivo detection of amyloid-β deposits. J Am Chem Soc. 2009 Oct 28;131(42):15257-61. View Source
• [2] Zhang X, Tian Y, Li Z, Tian X, Sun H, Liu H, et al. A bifunctional curcumin analogue for two-photon imaging and inhibiting crosslinking of amyloid beta in Alzheimer's disease. Chem Commun (Camb). 2014 Oct 9;50(78):11550–11553. View Source

Inverted Fluorescence Response Mechanism vs. CRANAD-2's Turn-On Activation

CRANAD-28 exhibits a fluorescence quenching response upon Aβ binding, decreasing in emission intensity, in direct contrast to the 70-fold fluorescence turn-on and 90 nm blue shift (805 nm to 715 nm) observed with CRANAD-2 . This inverted response mechanism provides a different approach to signal quantification and may reduce background autofluorescence interference in certain tissue contexts .

Plaque size detection

Head-to-head

107.20 vs 66.44 µm² (CRANAD-2)

Reported larger detected plaque area

Indicates broader labeling capacity in sections

Evidence Dimension	Fluorescence response mechanism upon Aβ binding
Target Compound Data	Fluorescence intensity decreases (quenching)
Comparator Or Baseline	CRANAD-2: 70-fold fluorescence increase with 90 nm blue shift (805 nm to 715 nm)
Quantified Difference	Opposite directional response: quenching vs. 70-fold enhancement
Conditions	In vitro binding assays with Aβ aggregates

Why This Matters

The quenching mechanism offers an alternative signal modality that may be advantageous in high-background tissue environments where turn-on probes produce excessive baseline fluorescence, providing procurement justification for experimental workflows requiring distinct contrast mechanisms.

Bifunctional Imaging and Crosslinking Inhibition: Dual Capability Absent in CRANAD-2

CRANAD-28 is a bifunctional agent that both images Aβ plaques and inhibits Aβ crosslinking induced either by copper ions or under natural aggregation conditions [1]. This theranostic capability is not reported for CRANAD-2, which functions solely as an imaging probe. Inhibition of crosslinking represents an additional functional dimension that may interfere with Aβ aggregation pathways, distinguishing CRANAD-28 from imaging-only comparators . CRANAD-28 has been recognized in the literature as possessing this dual capability (inhibition of crosslinking) compared to the imaging-only designation for CRANAD-2 [2].

Plaque count per field

Head-to-head

33.44 vs 19.15 plaques/field (CRANAD-2)

Reported higher plaque count per field of view

40× magnification, 20 µM staining

Evidence Dimension	Functional modality (imaging vs. theranostic)
Target Compound Data	Dual function: two-photon imaging + inhibition of Cu-induced and natural Aβ crosslinking
Comparator Or Baseline	CRANAD-2: Imaging-only (no reported crosslinking inhibition)
Quantified Difference	CRANAD-28 possesses an additional therapeutic-interference dimension
Conditions	SDS-PAGE and western blot assays for crosslinking inhibition

Why This Matters

Procurement of CRANAD-28 enables studies investigating the interplay between plaque visualization and aggregation inhibition within a single molecular entity, a capability not available with CRANAD-2 or most single-modality probes.

• [1] Zhang X, Tian Y, Li Z, Tian X, Sun H, Liu H, et al. A bifunctional curcumin analogue for two-photon imaging and inhibiting crosslinking of amyloid beta in Alzheimer's disease. Chem Commun (Camb). 2014 Oct 9;50(78):11550–11553. View Source
• [2] Table 3. Targeting Amyloid-β Plaques. Int J Mol Sci. 2020 Mar 17;21(6):1975. PMC7139886. View Source

Optimized Excitation/Emission for Two-Photon Microscopy vs. CRANAD-2's NIR Focus

CRANAD-28's excitation/emission maxima at 498/578 nm are specifically tailored for two-photon imaging, enabling deep tissue penetration and high-resolution plaque visualization in live animals [1]. In contrast, CRANAD-2 operates as a near-infrared (NIR) probe with longer wavelength characteristics (excitation/emission shift from 805 nm to 715 nm upon binding) designed for conventional NIR fluorescence imaging . The shorter wavelengths of CRANAD-28 make it compatible with standard two-photon laser sources and filter sets commonly available in advanced microscopy facilities.

Aβ binding affinity

Class-level

Kd range 52.4–162.9 nM across species

Supports broad Aβ species detection

Selection may depend on target isoform; comparator affinities vary

Evidence Dimension	Imaging modality compatibility (spectral properties)
Target Compound Data	Excitation/emission: 498/578 nm (optimized for two-photon microscopy)
Comparator Or Baseline	CRANAD-2: Unbound 805 nm, bound 715 nm emission (optimized for NIR fluorescence)
Quantified Difference	Spectral separation of >200 nm between the two probes' optimal imaging windows
Conditions	Fluorescence spectroscopy in PBS buffer

Why This Matters

Laboratories equipped with two-photon microscopy systems should prioritize CRANAD-28 for deep-tissue plaque imaging, while those with NIR fluorescence capabilities may consider CRANAD-2; the spectral distinction drives platform-specific procurement decisions.

• [1] Zhang X, Tian Y, Li Z, Tian X, Sun H, Liu H, et al. A bifunctional curcumin analogue for two-photon imaging and inhibiting crosslinking of amyloid beta in Alzheimer's disease. Chem Commun (Camb). 2014 Oct 9;50(78):11550–11553. View Source

Superior Histological Staining Performance vs. Conventional Amyloid Dyes

In comparative histological assessments, CRANAD-28 demonstrated superior performance across multiple criteria including stained Aβ plaque brightness, plaque size detection, and plaque number count [1]. Furthermore, CRANAD-28 provides distinct spectral signatures for Aβ species in plaque cores versus periphery, enabling spatial discrimination of plaque substructure . This level of morphological detail is not consistently reported for standard amyloid dyes such as Thioflavin S or Congo Red. The study concluded that CRANAD-28 could be considered as an alternative standard for imaging Aβ plaques [2].

Crosslinking inhibition

Class-level

Reported inhibition of Cu²⁺/natural crosslinking

Enables crosslinking mechanism studies

Comparators are imaging-only probes; functional context differs

Evidence Dimension	Histological staining performance metrics
Target Compound Data	Superior brightness, size detection, and plaque count; distinct core/periphery spectral signatures
Comparator Or Baseline	Conventional amyloid dyes (Thioflavin S, Congo Red) - class-level baseline
Quantified Difference	Qualitative superiority across all three assessed criteria
Conditions	Ex vivo APP/PS1 mouse brain sections; histological staining protocol

Why This Matters

For researchers requiring high-fidelity plaque visualization with morphological discrimination of plaque substructure, CRANAD-28 offers quantifiably superior staining performance that justifies its selection over lower-cost generic amyloid dyes.

• [1] Ran K, Yang J, Nair AV, Zhu B, Ran C. CRANAD-28: A Robust Fluorescent Compound for Visualization of Amyloid Beta Plaques. Molecules. 2020 Feb 16;25(4):863. View Source
• [2] Ran K, Yang J, Nair AV, Zhu B, Ran C. CRANAD-28: A Robust Fluorescent Compound for Visualization of Amyloid Beta Plaques. Molecules. 2020 Feb 16;25(4):863. Conclusions. View Source

CRANAD-28 Procurement for Alzheimer's Research: Validated Application Scenarios

In Vivo Longitudinal Two-Photon Imaging of Aβ Plaque Dynamics

CRANAD-28 is specifically indicated for in vivo two-photon imaging studies requiring longitudinal tracking of Aβ plaque deposition and cerebral amyloid angiopathy in transgenic mouse models (e.g., APP/PS1 mice). The compound's 498/578 nm spectral profile is optimized for two-photon excitation, and its BBB penetration enables intravenous administration with peak brain uptake occurring approximately 5 minutes post-injection [1]. This scenario leverages CRANAD-28's quantitative advantage over CRANAD-2, which is spectrally optimized for NIR fluorescence rather than two-photon microscopy.

Bifunctional Theranostic Studies Combining Plaque Imaging with Crosslinking Inhibition

For research programs investigating dual-modality agents that simultaneously visualize pathology and interfere with disease mechanisms, CRANAD-28 uniquely enables both two-photon plaque imaging and inhibition of copper-induced and natural Aβ crosslinking [2]. This bifunctional capability is not available with imaging-only probes such as CRANAD-2, making CRANAD-28 the preferred procurement choice for theranostic proof-of-concept studies in AD models [3].

Ex Vivo Histological Analysis with Plaque Core/Periphery Discrimination

CRANAD-28 provides superior histological staining of Aβ plaques in brain sections, with demonstrated excellence in plaque brightness, size measurement, and plaque counting relative to conventional dyes [4]. Its unique capacity to generate distinct spectral signatures for plaque cores versus peripheral regions enables spatial analysis of plaque heterogeneity that standard amyloid stains cannot achieve. This scenario is ideal for detailed neuropathological characterization of postmortem AD tissue.

Multi-Species Aβ Detection in Soluble Oligomer and Aggregate Profiling

Research protocols requiring detection and quantification of diverse Aβ species — including monomers, dimers, oligomers, and aggregates — benefit from CRANAD-28's characterized binding profile across five distinct Aβ forms [5]. This broad target recognition distinguishes CRANAD-28 from CRANAD-2, which is primarily validated for Aβ40 aggregate binding alone. Procurement is indicated for biochemical assays profiling Aβ species distribution in biological samples.

Application

Selection Property

Validation Focus

Longitudinal in vivo Aβ imaging

BBB-penetrant two-photon probe

Plaque dynamics and CAA visualization in live mice

Ex vivo plaque burden quantification

High-brightness histological staining

Signal-to-noise ratio and automated analysis

Aβ crosslinking mechanism studies

Dual-function imaging/inhibition probe

Crosslinking inhibition and plaque modulation

Plaque microenvironment spectral analysis

Core-periphery spectral differentiation

Plaque heterogeneity and cellular response correlation

• [1] Zhang X, Tian Y, Li Z, Tian X, Sun H, Liu H, et al. A bifunctional curcumin analogue for two-photon imaging and inhibiting crosslinking of amyloid beta in Alzheimer's disease. Chem Commun (Camb). 2014 Oct 9;50(78):11550–11553. View Source
• [2] Zhang X, Tian Y, Li Z, Tian X, Sun H, Liu H, et al. A bifunctional curcumin analogue for two-photon imaging and inhibiting crosslinking of amyloid beta in Alzheimer's disease. Chem Commun (Camb). 2014 Oct 9;50(78):11550–11553. View Source
• [3] Table 3. Targeting Amyloid-β Plaques. Int J Mol Sci. 2020 Mar 17;21(6):1975. PMC7139886. View Source
• [4] Ran K, Yang J, Nair AV, Zhu B, Ran C. CRANAD-28: A Robust Fluorescent Compound for Visualization of Amyloid Beta Plaques. Molecules. 2020 Feb 16;25(4):863. View Source
• [5] Zhang X, Tian Y, Li Z, Tian X, Sun H, Liu H, et al. A bifunctional curcumin analogue for two-photon imaging and inhibiting crosslinking of amyloid beta in Alzheimer's disease. Chem Commun (Camb). 2014 Oct 9;50(78):11550–11553. View Source